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Introduction

3-Phenoxypropionic acid, with the CAS number 7170-38-9, is an aromatic ether and
carboxylic acid.[1] It serves as a versatile intermediate in the chemical and pharmaceutical
industries, with applications ranging from the synthesis of fragrances and plasticizers to the
development of biologically active compounds, including herbicides.[2] This technical guide
provides an in-depth overview of its chemical and physical properties, experimental protocols
for its synthesis and evaluation of its herbicidal activity, and insights into a relevant biological

signaling pathway.

Molecular Structure and Properties

The molecular structure of 3-Phenoxypropionic acid consists of a phenoxy group linked to a
propionic acid moiety. Its chemical formula is C9H1003.[2][3][4][5]

Table 1: Chemical Identifiers and Molecular Properties

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b186474?utm_src=pdf-interest
https://www.benchchem.com/product/b186474?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Phenoxypropionic-acid
https://pubmed.ncbi.nlm.nih.gov/18062653/
https://www.benchchem.com/product/b186474?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/18062653/
http://orgsyn.org/demo.aspx?prep=V85P0295
https://pmc.ncbi.nlm.nih.gov/articles/PMC10165798/
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H10O3/c10-9(11)6-7-12-8-4-2-1-3-5-8/h1-5H%2C6-7H2%2C(H%2C10%2C11)
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier/Property Value Reference
CAS Number 7170-38-9 [11[2][3][41[5]16]
Molecular Formula C9H1003 [L112][31[41[5]
Molecular Weight 166.17 g/mol [1][6]

IUPAC Name 3-phenoxypropanoic acid [11[3]

SMILES C1=CC=C(C=C1)OCCC(=0)0  [1]
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Table 2: Physicochemical Properties

Property Value Reference
White to off-white crystalline

Appearance . [2]
solid

Melting Point 98-100 °C [6]

Boiling Point 235-245 °C [6]

- Limited in water; soluble in
Solubility [2]
ethanol, acetone, ethyl acetate

pKa (Strongest Acidic) 4.21

LogP 1.52 [7]

Topological Polar Surface Area  46.5 A2

Experimental Protocols
Synthesis of 3-Phenoxypropionic Acid

One common method for the synthesis of 3-Phenoxypropionic acid involves the reaction of
phenol with an acrylic acid derivative followed by hydrolysis. A general laboratory-scale protocol
is outlined below.
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Materials:

Phenol

o Ethyl acrylate

e Sodium metal

e Anhydrous ethanol
e Hydrochloric acid
o Diethyl ether

e Sodium sulfate (anhydrous)
» Round-bottom flask
» Reflux condenser
e Separatory funnel
» Rotary evaporator
Procedure:

o Preparation of Sodium Phenoxide: In a round-bottom flask equipped with a reflux condenser,
dissolve a specific molar equivalent of sodium metal in anhydrous ethanol under an inert
atmosphere to form sodium ethoxide. To this solution, add an equimolar amount of phenol to
generate sodium phenoxide.

e Michael Addition: To the sodium phenoxide solution, add ethyl acrylate dropwise with stirring.
The reaction mixture is then heated to reflux for several hours to facilitate the Michael
addition reaction, forming ethyl 3-phenoxypropionate.

o Hydrolysis: After cooling the reaction mixture to room temperature, the ethanol is removed
under reduced pressure. The resulting residue is then hydrolyzed by adding an excess of
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agueous hydrochloric acid and heating the mixture to reflux for a few hours. This step
converts the ester to the carboxylic acid.

Extraction and Purification: Upon cooling, the aqueous mixture is extracted several times
with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous
sodium sulfate, and filtered. The solvent is then removed using a rotary evaporator to yield
crude 3-Phenoxypropionic acid.

Recrystallization: The crude product can be further purified by recrystallization from a
suitable solvent system, such as water or a mixture of toluene and hexane, to obtain a white
crystalline solid.

Evaluation of Herbicidal Activity (Post-emergence)

This protocol is adapted from methods used for testing aryloxyphenoxypropionate herbicides, a

class of compounds to which 3-Phenoxypropionic acid is related.

Materials:

3-Phenoxypropionic acid

Acetone

Tween 20 (surfactant)

Distilled water

Target weed species (e.g., Digitaria sanguinalis, Echinochloa crus-galli) grown in pots

Control herbicide (e.g., Clodinafop-propargyl)

Spray chamber

Procedure:

Preparation of Test Solutions: Prepare a stock solution of 3-Phenoxypropionic acid in
acetone. From this stock, create a series of dilutions to achieve the desired application rates
(e.g., 187.5, 375, and 750 g/ha). The final spray solution should contain a small percentage
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of Tween 20 as a surfactant to ensure uniform coverage. Prepare a control solution with
acetone and Tween 20 only, and a positive control with a commercial herbicide.

» Plant Cultivation: Grow the target weed species in pots containing a standard potting mix in a
greenhouse or growth chamber until they reach the 2-3 leaf stage.

o Application of Test Compound: Evenly spray the foliage of the plants with the prepared test
solutions using a calibrated laboratory spray chamber. Ensure each treatment group,
including the negative and positive controls, has a sufficient number of replicate pots.

« Evaluation: After treatment, return the plants to the greenhouse or growth chamber. Observe
and record the herbicidal effects at regular intervals (e.g., 3, 7, and 14 days after treatment).
Assess the percentage of growth inhibition and visual injury (e.g., chlorosis, necrosis)
compared to the untreated control plants.

o Data Analysis: Analyze the data to determine the dose-response relationship and calculate
the IC50 value (the concentration required to inhibit growth by 50%).

Biological Activity and Signaling Pathways

While specific signaling pathways for 3-Phenoxypropionic acid are not extensively
documented, research on the closely related metabolite, 3-phenylpropionic acid, has revealed
its interaction with key cellular signaling pathways. These findings provide a valuable model for
the potential biological activities of 3-Phenoxypropionic acid.

One such pathway is the Aryl Hydrocarbon Receptor (AhR) signaling pathway, which is crucial
for maintaining intestinal epithelial barrier function.[4] Gut microbiota-derived 3-phenylpropionic
acid has been shown to activate this pathway.[4]

Another relevant pathway is the Foxo3/NAD+ signaling pathway, which is involved in regulating
muscle protein synthesis and degradation. 3-phenylpropionic acid has been found to promote
myotube hypertrophy by potentially inhibiting Foxo3 activity.[6]

Below is a diagram illustrating a generalized workflow for investigating the effect of a
compound like 3-Phenoxypropionic acid on a cellular signaling pathway.
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Experimental Workflow for Signaling Pathway Analysis
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Simplified AhR Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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